2-Bromo-3-(difluoromethyl)-1-methoxy-4-methylbenzene

• IUPAC Name: 2-bromo-3-(difluoromethyl)-1-methoxy-4-methylbenzene
• InChI: InChI=1S/C9H9BrF2O/c1-5-3-4-6(13-2)8(10)7(5)9(11)12/h3-4,9H,1-2H3
• InChI Key: GETIWJFGGCEGMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)OC)Br)C(F)F
• Molecular Formula: C9H9BrF2O
• Molecular Weight: 251.07 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the positions of the functional groups on the benzene ring. The presence of these groups would also influence the compound’s chemical behavior. For example, the electron-withdrawing fluorine and bromine atoms might deactivate the benzene ring towards electrophilic aromatic substitution reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For instance, the bromine atom might be replaced in a nucleophilic aromatic substitution reaction. The methoxy group could also undergo reactions, such as demethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of halogens might increase its molecular weight and boiling point compared to benzene. The methoxy group might make it more polar.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information about the biological activity of this compound, it’s difficult to comment on its mechanism of action.

Future Directions

The future research directions for this compound would depend on its potential applications. It could be of interest in various fields, such as medicinal chemistry, materials science, or synthetic chemistry, depending on its properties.